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Compound of Interest

Compound Name: (2-Methylbutyl)cyclohexane

CAS No.: 54105-77-0

Cat. No.: B3271151

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and evaluation of (2-
Methylbutyl)cyclohexane as a potential component in surrogate fuel models for real

transportation fuels like jet fuel and gasoline. Due to the limited availability of specific

experimental data for (2-Methylbutyl)cyclohexane in the public domain, this document also

includes representative data and protocols for structurally similar cycloalkanes to provide a

practical framework for research.

Introduction to (2-Methylbutyl)cyclohexane as a
Surrogate Fuel Component
Surrogate fuels are mixtures of a few well-characterized hydrocarbon compounds designed to

emulate the physical and chemical properties of complex real fuels. (2-
Methylbutyl)cyclohexane (C11H22) is a cycloalkane (or naphthene) that is representative of

the cyclic paraffinic hydrocarbons present in conventional and alternative fuels. Cycloalkanes
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significantly influence combustion characteristics such as ignition delay, flame speed, and soot

formation. The inclusion of alkylated cyclohexanes like (2-Methylbutyl)cyclohexane in

surrogate models is crucial for accurately predicting the combustion behavior of real fuels in

advanced engine designs.

Key Properties of (2-Methylbutyl)cyclohexane:

Property Value

Molecular Formula C₁₁H₂₂

Molecular Weight 154.3 g/mol

CAS Number 54105-77-0

Note: Detailed experimental combustion data for (2-Methylbutyl)cyclohexane is not readily

available. The following sections will provide general protocols and representative data from

similar cycloalkanes.

Role in Surrogate Fuel Formulation
The formulation of a surrogate fuel is a systematic process aimed at matching key properties of

the target real fuel.[1] These properties can be broadly categorized as physical and chemical.

Target Properties for Surrogate Fuel Formulation:
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Category Target Property
Influence of (2-
Methylbutyl)cyclohexane

Physical Density

High density compared to n-

alkanes of similar carbon

number.

Viscosity
Influences spray atomization

and mixing.

Distillation Curve
Contributes to the mid-to-high

boiling range of the fuel.

Chemical Hydrogen/Carbon (H/C) Ratio

Lower H/C ratio than

corresponding alkanes,

affecting stoichiometry and

emissions.

Derived Cetane Number

(DCN)

Influences ignition quality.

Cycloalkanes generally have

moderate DCNs.[2]

Lower Heating Value (LHV)
A fundamental property for

energy content.

Threshold Sooting Index (TSI)
The cyclic structure can be a

precursor to soot formation.

A typical surrogate fuel for jet fuel might consist of a mixture of n-alkanes (e.g., n-dodecane),

iso-alkanes (e.g., iso-octane), aromatics (e.g., toluene), and cycloalkanes like (2-
Methylbutyl)cyclohexane or its isomers.[1][3] The proportions of these components are

optimized to match the target properties of the real fuel.

Quantitative Data (Representative for C11 Alkylated
Cycloalkanes)
As specific data for (2-Methylbutyl)cyclohexane is scarce, the following tables present

representative data for other cycloalkanes to illustrate typical combustion characteristics.
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Table 1: Representative Ignition Delay Times of Cycloalkanes at High Temperatures (Shock

Tube Data)

Fuel
Temperature
(K)

Pressure (atm)
Equivalence
Ratio (Φ)

Ignition Delay
Time (µs)

Cyclohexane 1200 6 1.0 ~500[4]

Cyclohexane 1300 6 1.0 ~200[4]

Cyclohexane 1400 6 1.0 ~100[4]

Methylcyclohexa

ne
1200 10 1.0 ~800

Methylcyclohexa

ne
1300 10 1.0 ~350

Methylcyclohexa

ne
1400 10 1.0 ~150

Note: This table provides an illustrative example of how ignition delay times for cycloalkanes

are typically presented. Actual values can vary significantly with experimental conditions.

Table 2: Representative Laminar Flame Speeds of Cycloalkanes at Atmospheric Pressure

Fuel
Equivalence
Ratio (Φ)

Temperature
(K)

Pressure (atm)
Laminar Flame
Speed (cm/s)

Cyclohexane 1.0 403 1 ~45[5]

Cyclohexane 1.1 403 1 ~46[5]

Methylcyclohexa

ne
1.0 353 1 ~42

Methylcyclohexa

ne
1.1 353 1 ~43
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Note: This table illustrates the typical relationship between equivalence ratio and laminar flame

speed for cycloalkanes.

Experimental Protocols
The following are detailed protocols for key experiments used to evaluate the combustion

properties of surrogate fuel components.

Protocol 4.1: Surrogate Fuel Formulation

Objective: To prepare a surrogate fuel mixture that matches the target properties of a real fuel.

Materials:

High-purity (>99%) hydrocarbon components: n-alkanes, iso-alkanes, aromatics, and (2-
Methylbutyl)cyclohexane.

Calibrated balance (±0.001 g).

Glass beakers and flasks.

Magnetic stirrer and stir bars.

Gas chromatograph (GC) for composition verification.

Procedure:

Define Target Properties: Based on the analysis of the real fuel, establish the target values

for properties such as H/C ratio, DCN, density, and distillation curve.

Component Selection: Choose a limited number of components, including (2-
Methylbutyl)cyclohexane, to represent the major hydrocarbon classes in the real fuel.[1]

Mixture Optimization: Use a chemical property optimization tool or a set of blending rules to

calculate the required mole or mass fractions of each component to match the target

properties.
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Blending: a. Tare a clean, dry glass beaker on the balance. b. Add the required mass of each

component to the beaker, recording the exact mass added. c. Place a magnetic stir bar in

the beaker and stir the mixture for at least 30 minutes to ensure homogeneity.

Composition Verification: Analyze a sample of the blended surrogate fuel using a GC to

confirm that the final composition matches the calculated formulation.

Protocol 4.2: Ignition Delay Time Measurement in a Shock Tube

Objective: To measure the high-temperature autoignition delay time of a surrogate fuel mixture.

Apparatus:

High-pressure shock tube.[6]

Fast pressure transducers.

Optical diagnostics for chemiluminescence detection (e.g., photomultiplier tube with a filter

for OH* emission).

Gas mixing system.

Data acquisition system.

Procedure:

Mixture Preparation: a. For liquid fuels like (2-Methylbutyl)cyclohexane, a heated injection

system or an aerosol method is often used to introduce the fuel into the shock tube.[7] b. The

fuel is mixed with an oxidizer (e.g., air or a mixture of O₂ and a diluent like Argon) to the

desired equivalence ratio.

Shock Tube Operation: a. The driven section of the shock tube is filled with the prepared

fuel/oxidizer mixture to a specific initial pressure. b. The driver section is filled with a high-

pressure gas (e.g., Helium). c. The diaphragm separating the two sections is ruptured,

generating a shock wave that propagates through the test gas, rapidly heating and

compressing it.
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Data Acquisition: a. Pressure transducers and optical detectors record the pressure and light

emission profiles behind the reflected shock wave. b. The ignition delay time is defined as

the time interval between the arrival of the reflected shock wave and the onset of ignition,

which is typically identified by a sharp increase in pressure and/or light emission.[6][8]

Data Analysis: a. The temperature and pressure behind the reflected shock wave are

calculated from the shock velocity and initial conditions. b. Ignition delay times are measured

for a range of temperatures and pressures to characterize the fuel's autoignition behavior.

Protocol 4.3: Ignition Delay Time Measurement in a Rapid Compression Machine (RCM)

Objective: To measure the low-to-intermediate temperature autoignition delay time of a

surrogate fuel mixture.

Apparatus:

Rapid Compression Machine (RCM).[9][10]

Pressure transducer.

High-speed camera (optional, for direct visualization).

Gas mixing and injection system.

Data acquisition system.

Procedure:

Mixture Preparation: A homogeneous mixture of the surrogate fuel and oxidizer is prepared

in a mixing vessel and then introduced into the RCM combustion chamber.[11]

RCM Operation: a. A piston rapidly compresses the fuel/air mixture to a predefined pressure

and temperature, simulating a single compression stroke of an engine.[9] b. The piston is

then held in place, and the mixture is allowed to autoignite.

Data Acquisition: a. A pressure transducer records the pressure history within the

combustion chamber. b. Ignition delay is determined as the time from the end of

compression to the point of maximum rate of pressure rise.[10]
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Data Analysis: The experiment is repeated for various compressed temperatures and

pressures to map out the ignition delay characteristics, including the negative temperature

coefficient (NTC) region, which is critical for engine modeling.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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